Cas no 1191-04-4 (hex-2-enoic acid)

hex-2-enoic acid structure
hex-2-enoic acid structure
hex-2-enoic acid
1191-04-4
C6H10O2
114.1424
93333

hex-2-enoic acid Properties

Names and Identifiers

    • hex-2-enoic acid
    • 2-Hexenoic acid
    • trans-2-Hexenoic acid
    • 2-hexenedioic acid 1-methyl ester
    • Hex-2-ensaeure
    • Hex-2t-endisaeure-1-methylester
    • hex-2t-enedioic acid-1-methyl ester
    • mono-methyldiidromuconate
    • +Expand
    • NIONDZDPPYHYKY-SNAWJCMRSA-N
    • InChI=1S/C6H10O2/c1-2-3-4-5-6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/b5-4+
    • C(O)(=O)/C=C/CCC

Computed Properties

  • 114.06800
  • 1
  • 2
  • 3
  • 8
  • 94.7
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1
  • 1.6
  • nothing
  • 0

Experimental Properties

  • 1.42730
  • 37.30000
  • n20/D 1.438(lit.)
  • 217 °C(lit.)
  • 33-35 °C(lit.)
  • >230 °F
  • 0.965 g/mL at 25 °C(lit.)

hex-2-enoic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Chemenu
CM342299-100g
Trans-2-hexenoic acid
1191-04-4 95%+
100g
$143 2023-02-03

hex-2-enoic acid Related Literature

Recommended suppliers
Shanghai Wibson Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://eng.biocuiyuan.com